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Compound of Interest

Compound Name: L(-)-10-Camphorsulfonyl chloride

Cat. No.: B7819476

Get Quote

L(-)-10-Camphorsulfonyl chloride is a vital chiral auxiliary and synthetic intermediate,

frequently employed in the asymmetric synthesis and resolution of racemic mixtures, which are

foundational processes in modern drug development.[1][2] Its utility stems from the rigid, chiral

camphor backbone. However, the true determinant of its hazard profile is the sulfonyl chloride

(-SO₂Cl) functional group. This group is highly reactive, particularly towards nucleophiles like

water. This inherent reactivity is the root cause of its primary hazard: severe corrosivity. This

guide provides a comprehensive framework for its safe handling, moving beyond mere

procedural steps to explain the chemical causality behind each safety recommendation.

Part 1: The Chemistry of Corrosivity and Hazard
Profile
L(-)-10-Camphorsulfonyl chloride is classified under GHS as Skin Corrosion/Irritation

Category 1B and Serious Eye Damage Category 1, signifying that it can cause severe,

irreversible damage upon contact.[3][4][5] The signal word associated with this chemical is

"Danger".[6][7]

The mechanism of its corrosive action is not due to the intact molecule itself, but rather its rapid

hydrolysis. Upon contact with moisture—be it atmospheric humidity, water from a fire
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extinguisher, or moisture on skin and mucous membranes—it decomposes into L(-)-

camphorsulfonic acid and, more critically, hydrochloric acid (HCl).[5][8] It is this in-situ

generation of strong acids that causes immediate and severe chemical burns. This reactivity

also dictates the stringent storage and handling protocols required.

Hazard Statement Summary:

H314: Causes severe skin burns and eye damage.[2][5][6][7]

H290: May be corrosive to metals.[1][9]

Part 2: Physicochemical Properties and Stability
Understanding the physical properties of this reagent is fundamental to designing safe handling

and storage procedures. As a solid, its primary exposure risk is through the inhalation of dust or

direct skin/eye contact.

Property Value Source(s)

CAS Number 39262-22-1 [4][7][10]

Molecular Formula C₁₀H₁₅ClO₃S [1][3][7]

Molecular Weight 250.74 g/mol [3][5][7]

Appearance
White to light yellow/beige

crystalline powder
[4][10]

Melting Point 66-68 °C (151-154 °F) [1][7]

Water Solubility Decomposes [1][10]

Other Solubilities

Soluble in Toluene, Acetone,

Dichloromethane, Ethyl

Acetate, Methanol

[1][4][10]

Stability and Reactivity Profile:

Chemical Stability: The compound is stable under recommended storage conditions (cool,

dry, inert atmosphere) but is highly sensitive to moisture.[3][4][8]
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Conditions to Avoid: Exposure to moist air or water is the primary condition to avoid.[3][4][8]

Dust generation and excess heat should also be prevented.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][4][8]

Hazardous Decomposition Products: Thermal decomposition or reaction with water

generates toxic and corrosive fumes, including hydrogen chloride, sulfur oxides, carbon

monoxide, and carbon dioxide.[3][4][8]

Part 3: A Risk-Based Framework for Safe Handling:
The Hierarchy of Controls
To ensure maximum safety, handling procedures should be built upon the industrial hygiene

principle of the "Hierarchy of Controls." This framework prioritizes the most effective control

measures down to the least effective, providing a robust system for risk mitigation.

Hierarchy of Controls for L(-)-10-Camphorsulfonyl Chloride

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Least Effective - The Last Line of Defense)
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Caption: The Hierarchy of Controls prioritizes safety measures.

1. Elimination/Substitution (Most Effective): In research and development, the specific chiral

properties of this reagent are often why it is selected, making substitution difficult. Therefore, a

heavy reliance is placed on the subsequent levels of control.

2. Engineering Controls: The primary goal is to physically isolate the researcher from the

chemical.

Primary Handling: All weighing and manipulation of the solid should be conducted within a

certified chemical fume hood, a glovebox, or a similar ventilated enclosure.[3][8][11]

Ventilation: Ensure adequate ventilation to keep airborne concentrations low and prevent

dust accumulation.[6][8][12]

Safety Equipment: An eyewash station and an emergency safety shower must be

immediately accessible in the work area.[8][11]

3. Administrative Controls: These are the work practices and procedures that reduce exposure

risk.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

tasks involving this chemical.

Designated Areas: Clearly mark areas where this chemical is stored and handled.

Training: All personnel must be trained on the specific hazards, handling procedures, and

emergency response protocols for L(-)-10-Camphorsulfonyl chloride before working with it.

4. Personal Protective Equipment (PPE) - The Final Barrier: PPE does not eliminate the

hazard, so its selection and use are critical. It must be worn at all times when handling the

chemical.
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Protection Type Specification Rationale & Best Practices

Eye/Face
Tightly fitting chemical safety

goggles and a full-face shield.

Protects against dust particles

and chemical splashes. A face

shield provides an essential

secondary layer of protection

for the entire face.[6][7][8]

Hand

Chemical-resistant, impervious

gloves (e.g., Nitrile for

incidental contact, Neoprene

or Butyl rubber for extended

handling or spills).

Protects against direct skin

contact. Gloves must be

inspected for tears or holes

before each use. Remove

gloves using the proper

technique to avoid self-

contamination and wash hands

immediately.[6][12]

Body
Fire/flame-resistant lab coat;

chemical-resistant apron.

Provides a barrier against

spills and contamination of

personal clothing. All clothing

worn in the lab should be non-

synthetic where possible.[6]

[12]

Respiratory

NIOSH-approved respirator

with P100 (or EN 143 type P3)

particulate filters.

Required when engineering

controls are insufficient or

during spill cleanup where dust

concentrations may be high. A

full-face respirator provides

both respiratory and eye

protection.[3][7][8]

Part 4: Emergency Protocols & Validated Response
Systems
Rapid and correct response during an emergency is critical to mitigating harm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://cymitquimica.com/cas/21286-54-4/
https://www.chemimpex.com/products/37519
https://cymitquimica.com/cas/39262-22-1/
https://cymitquimica.com/cas/21286-54-4/
https://www.sigmaaldrich.com/GB/en/product/aldrich/301957
https://cymitquimica.com/cas/21286-54-4/
https://www.sigmaaldrich.com/GB/en/product/aldrich/301957
https://www.guidechem.com/dictionary/en/21286-54-4.html
https://www.chemimpex.com/products/37519
https://cymitquimica.com/cas/39262-22-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Spill Response Workflow

ASSESS
Is it safe?

Is it minor or major?

ALERT
Inform colleagues

& supervisor

CONTAIN
Cover with dry, inert

absorbent (e.g., sand, vermiculite)

Minor EVACUATE
(If major spill or unsafe)

Major

CLEANUP
(If minor & trained)

Wear full PPE. Sweep carefully.

DISPOSE
Collect in sealed container

for hazardous waste

DECONTAMINATE
Clean spill area & tools
Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Detailed Protocol: Accidental Release (Spill) Cleanup
This protocol is for minor spills (<100g) that can be safely managed by trained laboratory

personnel. For major spills, evacuate the area and contact your institution's emergency

response team.

Immediate Assessment & Alert: Assess the spill size and potential for exposure. Alert all

personnel in the immediate vicinity and inform your supervisor.

Don Full PPE: Before approaching the spill, don the required PPE: full-face respirator,

chemical-resistant gloves, lab coat, and apron.

Prevent Dust Dispersion: Ensure ventilation is pulling air away from you and others. Avoid

any actions that could make the powder airborne.

Contain the Spill: Gently cover the spill with a dry, inert absorbent material such as sand, dry

earth, or vermiculite. DO NOT USE WATER OR COMBUSTIBLE MATERIALS LIKE

SAWDUST.

Collect the Material: Using non-sparking tools (e.g., plastic scoops), carefully sweep the

contained material into a clearly labeled, sealable container for hazardous waste disposal.[6]

[12]

Decontaminate the Area: Once all visible material is collected, decontaminate the spill area

with a suitable solvent (e.g., as recommended by your safety officer), followed by a thorough

wash.

Dispose of Waste: All contaminated materials, including absorbents, gloves, and wipes, must

be placed in the sealed hazardous waste container.[6]

Post-Cleanup: Wash hands and any exposed skin thoroughly. Restock any used spill kit

materials.

First-Aid Measures: The Causality of Response
The immediate response to exposure is critical and is dictated by the chemical's corrosive

nature.[3][6][8]
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Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-

mouth resuscitation) and seek immediate emergency medical help.[6][12]

Causality: The primary goal is to remove the individual from the source of corrosive dust

and provide respiratory support.

Skin Contact: Do not hesitate. Immediately remove all contaminated clothing while

simultaneously flushing the affected skin with copious amounts of water for at least 15-20

minutes. Seek immediate medical attention.[6][8]

Causality: Water, while reacting with the chemical, is the most effective way to rapidly

dilute and wash away the generated acids and unreacted material, minimizing the duration

of contact and thus the severity of the burn.

Eye Contact: Immediately and continuously flush the eyes with a gentle stream of water for

at least 20-30 minutes, holding the eyelids open to ensure complete irrigation. Remove

contact lenses if present and easy to do. Seek immediate emergency medical attention.[6][8]

Causality: The eye is exceptionally vulnerable to corrosive damage. Immediate and

prolonged irrigation is the only way to prevent permanent blindness.

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. If the person is

conscious and alert, they may drink 2-4 cupfuls of water or milk. Never give anything by

mouth to an unconscious person. Seek immediate emergency medical help.[6][8][12]

Causality: Inducing vomiting would re-expose the esophagus and mouth to the corrosive

material, causing further severe damage.

Part 5: Storage and Disposal
Storage: The chemical must be stored in a tightly closed container in a dry, cool, and well-

ventilated area designated for corrosive materials.[6][8][12] To mitigate its high moisture

sensitivity, storing the container inside a desiccator or under an inert gas like nitrogen or

argon is best practice.[4][11] Store it locked up and segregated from incompatible materials,

especially bases and oxidizing agents.[6][8]
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Disposal: Disposal of L(-)-10-Camphorsulfonyl chloride and any contaminated materials

must be handled as hazardous waste. All waste must be disposed of through a licensed

waste disposal company, in strict accordance with all local, state, and federal regulations.[4]

[6][11] Do not empty into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Intrinsic Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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